Cas no 2229359-84-4 (2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol)

2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol is a brominated and nitrated aromatic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and reductive amination processes. The presence of electron-withdrawing (nitro) and electron-donating (hydroxyl, amino) groups enhances its utility in constructing complex heterocycles or pharmaceutical scaffolds. The bromo substituent further enables metal-catalyzed transformations, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced polarity and synthetic flexibility. Proper handling is advised due to potential sensitivity to light and moisture.
2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol structure
2229359-84-4 structure
Product Name:2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol
CAS No:2229359-84-4
MF:C8H9BrN2O3
MW:261.072661161423
CID:6196329
PubChem ID:165782407
Update Time:2025-10-28

2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2229359-84-4
    • EN300-1924440
    • 2-amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol
    • 2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol
    • Inchi: 1S/C8H9BrN2O3/c9-5-1-2-6(8(12)4-10)7(3-5)11(13)14/h1-3,8,12H,4,10H2
    • InChI Key: FYYJVJYBITXUSB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])C(CN)O

Computed Properties

  • Exact Mass: 259.97965g/mol
  • Monoisotopic Mass: 259.97965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 92.1Ų

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Additional information on 2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol

Research Brief on 2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol (CAS: 2229359-84-4): Recent Advances and Applications

The compound 2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol (CAS: 2229359-84-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The compound's distinct nitro and bromo substituents, coupled with its amino alcohol moiety, make it a versatile intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of 2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol as a key intermediate in the synthesis of heterocyclic compounds with potential antimicrobial and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of indole derivatives, which exhibited promising activity against multidrug-resistant bacterial strains. The compound's ability to undergo selective functionalization at the amino and hydroxyl groups has also been exploited in the design of targeted drug delivery systems.

In addition to its synthetic applications, the biological activity of 2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol has been explored in various preclinical models. Research conducted at the University of Cambridge in 2024 revealed its potential as an inhibitor of protein-protein interactions involved in inflammatory pathways. The study utilized molecular docking simulations and surface plasmon resonance (SPR) assays to validate its binding affinity for specific protein targets, suggesting its utility in the development of anti-inflammatory therapeutics.

Further investigations into the pharmacokinetic properties of this compound have been undertaken to assess its suitability as a drug candidate. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) reported favorable metabolic stability and moderate bioavailability in rodent models. However, challenges related to its solubility and tissue distribution remain to be addressed, prompting ongoing research into prodrug strategies and formulation optimization.

The safety profile of 2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol has also been a focus of recent research. Toxicological assessments conducted in vitro and in vivo have indicated low cytotoxicity at therapeutic concentrations, though further studies are required to evaluate long-term effects. Regulatory considerations, including compliance with ICH guidelines for impurity profiling, are currently being addressed to facilitate its transition into clinical trials.

In conclusion, 2-Amino-1-(4-bromo-2-nitrophenyl)ethan-1-ol (CAS: 2229359-84-4) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from antimicrobial agents to anti-inflammatory therapeutics. Continued research into its mechanistic underpinnings and optimization of its physicochemical properties will be critical for advancing its clinical potential. This brief underscores the compound's growing importance in the pharmaceutical pipeline and highlights the need for interdisciplinary collaboration to fully exploit its therapeutic value.

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